2-(5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(tert-butyl)acetamide
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Description
2-(5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(tert-butyl)acetamide is a useful research compound. Its molecular formula is C20H28N6O4 and its molecular weight is 416.482. The purity is usually 95%.
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Scientific Research Applications
Histamine H4 Receptor Ligands
A series of 2-aminopyrimidines synthesized as ligands for the histamine H4 receptor (H4R) indicates the potential of similar compounds for therapeutic applications. Optimization studies have led to compounds with potent in vitro anti-inflammatory and antinociceptive activities in animal models, suggesting possible roles in pain management and inflammation control (Altenbach et al., 2008).
Dual Cytokine Regulator
The pyrimidylpiperazine derivative Y-39041 acts as a dual cytokine regulator, inhibiting TNF-alpha while augmenting interleukin-10 release. Its efficacy in protecting mice from lipopolysaccharide-induced death emphasizes its potential for treating conditions like septic shock, rheumatoid arthritis, and Crohn's disease (Fukuda et al., 2000).
Radioligands for PET Imaging
The development of selective radioligands for imaging the translocator protein (18 kDa) with PET, like DPA-714, showcases the application of pyrimidineacetamides in diagnostic imaging and neurological research (Dollé et al., 2008).
Antimicrobial and Anticancer Agents
Pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. Such compounds underscore the potential of pyrimidine derivatives in developing new therapeutic agents for cancer and inflammation (Rahmouni et al., 2016).
Cyclization Reactions and New Derivatives
The use of cyanamides in cyclization reactions with various substrates, leading to new pyrimidine derivatives, highlights the chemical versatility and potential for synthesizing novel compounds with diverse biological activities (Shikhaliev et al., 2008).
Properties
IUPAC Name |
2-[5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]-N-tert-butylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N6O4/c1-13(27)24-8-10-25(11-9-24)14-6-7-21-17-16(14)18(29)26(19(30)23(17)5)12-15(28)22-20(2,3)4/h6-7H,8-12H2,1-5H3,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCBUUPZDJZJWJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2=C3C(=NC=C2)N(C(=O)N(C3=O)CC(=O)NC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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